2-(1H-indol-3-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis approaches for similar compounds often involve multi-step chemical reactions including acylation, cyclocondensation, and substitution reactions. For example, the synthesis of related indole acetamide derivatives has been conducted through cyclocondensation of substituted benzylidene acetohydrazides with thiolactic acid (Saxena et al., 2011).
Molecular Structure Analysis
The molecular structure of compounds similar to "2-(1H-indol-3-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]acetamide" can be characterized using spectroscopic analyses such as MS, FT-IR, 1H NMR, and 13C NMR, alongside single-crystal X-ray diffraction studies to determine the three-dimensional structure (Al-Ostoot et al., 2020).
Chemical Reactions and Properties
The chemical behavior, including reactivity and interactions, of compounds like "2-(1H-indol-3-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]acetamide," can be inferred from related studies. For instance, indole acetamide derivatives have been evaluated for their antioxidant activity, indicating a potential for reactive chemical interactions (Gopi & Dhanaraju, 2020).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are typically determined through analytical and crystallographic studies. For example, studies on related molecules have detailed their crystalline structures and the types of hydrogen bonding present, which contribute to their physical state and stability (Saravanan et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, can be evaluated through experimental and computational studies. Research on similar structures has included docking studies to understand molecular interactions and geometry optimization for stability analyses (Al-Ostoot et al., 2020).
properties
IUPAC Name |
2-(1H-indol-3-yl)-N-[3-(tetrazol-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N6O/c24-17(8-12-10-18-16-7-2-1-6-15(12)16)20-13-4-3-5-14(9-13)23-11-19-21-22-23/h1-7,9-11,18H,8H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGAUAVXLOICMOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(=O)NC3=CC(=CC=C3)N4C=NN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-indol-3-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.